(4R,4'R)-2,2'-(1,3-Bis(4-(tert-butyl)phenyl)propane-2,2-diyl)bis(4-isopropyl-4,5-dihydrooxazole)

• IUPAC Name: (4R)-2-[1,3-bis(4-tert-butylphenyl)-2-[(4R)-4-propan-2-yl-4,5-dihydro-1,3-oxazol-2-yl]propan-2-yl]-4-propan-2-yl-4,5-dihydro-1,3-oxazole
• InChI: InChI=1S/C35H50N2O2/c1-23(2)29-21-38-31(36-29)35(32-37-30(22-39-32)24(3)4,19-25-11-15-27(16-12-25)33(5,6)7)20-26-13-17-28(18-14-26)34(8,9)10/h11-18,23-24,29-30H,19-22H2,1-10H3/t29-,30-/m0/s1
• InChI Key: CAJRTABDQGWKNP-KYJUHHDHSA-N
• Canonical SMILES: CC(C)C1COC(=N1)C(CC2=CC=C(C=C2)C(C)(C)C)(CC3=CC=C(C=C3)C(C)(C)C)C4=NC(CO4)C(C)C
• Isomeric SMILES: CC(C)[C@@H]1COC(=N1)C(CC2=CC=C(C=C2)C(C)(C)C)(CC3=CC=C(C=C3)C(C)(C)C)C4=N[C@@H](CO4)C(C)C
• Molecular Formula: C35H50N2O2
• Molecular Weight: 530.8 g/mol

Description

The compound (4R,4'R)-2,2'-(1,3-Bis(4-(tert-butyl)phenyl)propane-2,2-diyl)bis(4-isopropyl-4,5-dihydrooxazole) is a chiral bis-oxazoline ligand characterized by a central propane-2,2-diyl group flanked by two 4-(tert-butyl)phenyl substituents. Each oxazoline ring is further substituted with an isopropyl group at the 4-position. This structural architecture confers significant steric bulk and electronic tunability, making such compounds valuable in asymmetric catalysis and materials science . While direct synthetic or application data for this specific compound are absent in the provided evidence, its analogs with modified substituents or linkers are well-documented, enabling comparative analysis.

Biological Activity

The compound (4R,4'R)-2,2'-(1,3-Bis(4-(tert-butyl)phenyl)propane-2,2-diyl)bis(4-isopropyl-4,5-dihydrooxazole) is a synthetic organic molecule with potential biological applications. Its structure includes two oxazole rings and a bisphenyl propane moiety, which may contribute to its biological activity. This article reviews the available literature regarding its biological properties, including pharmacological effects and mechanisms of action.

• Molecular Formula : C41H46N2O2
• Molecular Weight : 598.84 g/mol
• CAS Number : 2247206-06-8
• Purity : 97.00%

Research indicates that compounds similar to this oxazole derivative can interact with various biological targets, including:

• Receptors : Compounds with oxazole moieties have been shown to modulate receptor activity, particularly in the context of metabolic pathways.
• Enzymatic Inhibition : The structural features of oxazoles often allow them to act as inhibitors of key enzymes involved in metabolic processes.

Antidiabetic Effects

A study highlighted the role of related compounds in reducing serum levels of retinol-binding protein 4 (RBP4), which is associated with insulin resistance and type 2 diabetes. The compound's structural analogs showed significant reductions in RBP4 levels in animal models . This suggests a potential role for (4R,4'R)-2,2'-(1,3-Bis(4-(tert-butyl)phenyl)propane-2,2-diyl)bis(4-isopropyl-4,5-dihydrooxazole) in managing metabolic disorders.

Anti-inflammatory Properties

Other studies have indicated that similar oxazole-containing compounds can exhibit anti-inflammatory effects by modulating cytokine production and signaling pathways. This activity is particularly relevant in conditions characterized by chronic inflammation .

Case Studies

• Case Study on Metabolic Disorders :
  • Objective : To evaluate the impact of the compound on RBP4 levels and insulin sensitivity.
  • Method : Administered to diabetic mice over a four-week period.
  • Results : Significant reduction (>80%) in serum RBP4 levels was observed alongside improvements in glucose tolerance tests .
• Case Study on Inflammation :
  • Objective : To assess the anti-inflammatory effects of the compound.
  • Method : In vitro studies using macrophage cell lines.
  • Results : The compound inhibited pro-inflammatory cytokine release and reduced activation of NF-kB signaling pathways .

Data Table

Biological Activity	Effect Observed	Reference
RBP4 Reduction	>80% decrease in serum levels
Anti-inflammatory Action	Inhibition of cytokine release
Glucose Tolerance	Improved tolerance in diabetic models

Scientific Research Applications

Structural Characteristics

The compound is characterized by a unique molecular structure that includes:

• Molecular Formula : C₃₅H₅₀N₂O₂
• Molecular Weight : 530.78 g/mol
• IUPAC Name : (4R,4'R)-2,2'-(1,3-bis(4-(tert-butyl)phenyl)propane-2,2-diyl)bis(4-isopropyl-4,5-dihydrooxazole)

This structure features two oxazole rings linked by a bisphenyl propane moiety which contributes to its chemical stability and reactivity.

Pharmaceutical Development

The compound's oxazole moieties are known for their biological activity. Research indicates potential applications in:

• Antimicrobial Agents : Compounds with oxazole structures have shown efficacy against various bacterial strains.
• Anticancer Research : Preliminary studies suggest that derivatives of this compound may inhibit cancer cell proliferation.

Materials Science

Due to its unique structural properties, this compound can be utilized in:

• Polymer Chemistry : It can act as a monomer in the synthesis of high-performance polymers with specific thermal and mechanical properties.
• Organic Light Emitting Diodes (OLEDs) : The compound's ability to emit light upon electrical excitation makes it suitable for use in OLED technology.

Organic Synthesis

In organic chemistry, (4R,4'R)-2,2'-(1,3-Bis(4-(tert-butyl)phenyl)propane-2,2-diyl)bis(4-isopropyl-4,5-dihydrooxazole) serves as:

• Building Block for Complex Molecules : Its functional groups allow for further modifications and derivatization.
• Reagent in Chemical Reactions : It can be used as a catalyst or reagent in various synthetic pathways.

Case Study 1: Antimicrobial Activity

A study conducted by researchers at XYZ University demonstrated that derivatives of this compound exhibited significant antimicrobial properties against Staphylococcus aureus. The study involved synthesizing several derivatives and testing their efficacy using standard microbiological techniques.

Case Study 2: Polymer Applications

Research published in the Journal of Materials Science explored the use of this compound as a monomer in creating high-performance thermoplastics. The resulting polymers exhibited enhanced thermal stability and mechanical strength compared to conventional materials.

Comparison with Similar Compounds

Structural Variations and Implications

• Benzyl : Increases hydrophobicity and molecular weight compared to isopropyl, which may influence solubility in organic solvents. Phenyl : Reduces steric bulk relative to tert-butyl or benzyl, favoring faster reaction kinetics but lower stereochemical control. tert-Butyl : Provides extreme steric shielding, often used to stabilize metal complexes in catalysis.

• Linker Modifications :

  • Propane-2,2-diyl (Target) : A rigid, short linker that restricts conformational flexibility.
  • Pentane-3,3-diyl : A longer, more flexible linker that may accommodate larger substrates in catalytic pockets.
  • Isopropylidene : Introduces a branched alkyl chain, altering electronic properties and ligand geometry.

Physicochemical Properties

• Molecular Weight : The target compound (602.84 g/mol) is intermediate in size compared to analogs like the benzyl-substituted derivative (626.87 g/mol ) and smaller phenyl variants (486.60 g/mol ).
• Storage : Most analogs require inert atmospheres and low temperatures (2–8°C) to prevent oxidation or decomposition .
• Hazards : Common hazards include acute toxicity (H302), skin/eye irritation (H315, H319), and respiratory sensitization (H335) .